Cas no 854938-56-0 (4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde)

• Product Name: 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde
• CAS No: 854938-56-0
• MF: C₄₆H₃₂N₂O₂
• MW: 644.758491516113
• CID: 1090208
• PubChem ID: 71721493
• Update Time: 2025-11-06

4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde
• 4-[4-[4-(4-formyl-N-naphthalen-1-ylanilino)phenyl]-N-naphthalen-1-ylanilino]benzaldehyde
• NULL
• 4,4'-(Biphenyl-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde
• 854938-56-0
• 4,4'-(Biphenyl-4,4'-diylbis(1-naphthalene-1-ylazanediyl))dibenzaldehyde
• DTXSID00857051
• 4-({4'-[(4-FORMYLPHENYL)(NAPHTHALEN-1-YL)AMINO]-[1,1'-BIPHENYL]-4-YL}(NAPHTHALEN-1-YL)AMINO)BENZALDEHYDE
• 4,4'-{[1,1'-Biphenyl]-4,4'-diylbis[(naphthalen-1-yl)azanediyl]}dibenzaldehyde

• Inchi： 1S/C46H32N2O2/c49-31-33-15-23-39(24-16-33)47(45-13-5-9-37-7-1-3-11-43(37)45)41-27-19-35(20-28-41)36-21-29-42(30-22-36)48(40-25-17-34(32-50)18-26-40)46-14-6-10-38-8-2-4-12-44(38)46/h1-32H
• InChI Key： VASLDPVPTAYLLE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N(C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC(C=O)=CC=1)C1=CC=CC2C=CC=CC1=2)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 644.24600
• Monoisotopic Mass: 644.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 9
• Complexity: 978
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62000
• LogP: 12.22460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde

In-Depth Analysis of 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde (CAS No. 854938-56-0)

4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde (CAS No. 854938-56-0) is a highly specialized organic compound that has garnered significant attention in advanced material science and optoelectronic applications. This compound belongs to the class of aromatic aldehydes with a unique extended π-conjugated system, making it particularly valuable for research in organic semiconductors, OLED materials, and molecular electronics.

One of the most remarkable features of 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde is its molecular structure, which combines biphenyl, naphthalene, and benzaldehyde moieties. This arrangement creates a rigid, planar backbone with excellent electron-transport properties, a characteristic highly sought after in the development of next-generation display technologies. Recent studies have shown that derivatives of this compound exhibit promising electroluminescent properties, making them potential candidates for energy-efficient lighting solutions.

The synthesis of 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde typically involves multiple steps of palladium-catalyzed coupling reactions and oxidation processes. Researchers have developed various synthetic routes to optimize the yield and purity of this compound, with particular attention to controlling the regioselectivity of the reactions. The compound's high thermal stability (decomposition temperature above 300°C) and good solubility in common organic solvents make it particularly suitable for solution-processed device fabrication.

In the field of organic photovoltaics, 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde has shown potential as an electron-accepting material when combined with appropriate donor molecules. Its broad absorption spectrum in the visible range and efficient charge separation properties contribute to improved power conversion efficiencies in experimental solar cells. These characteristics align well with current research trends focusing on sustainable energy solutions and green technology.

The compound's applications extend beyond electronics to include chemical sensing and molecular recognition. The aldehyde functional groups in 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde can serve as reactive sites for further functionalization, allowing researchers to tailor its properties for specific applications. This versatility has led to investigations in bioimaging probes and environmental sensors, particularly for detecting metal ions and small molecules.

From a commercial perspective, the demand for high-performance organic electronic materials like 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde is growing steadily. Market analysts project significant expansion in the organic semiconductor sector, driven by advancements in flexible electronics and wearable technology. The compound's unique properties position it well within this emerging market, particularly for applications requiring high charge mobility and environmental stability.

Recent breakthroughs in molecular engineering have enabled researchers to modify the core structure of 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde to enhance specific characteristics. For instance, introducing electron-withdrawing groups has been shown to improve its n-type semiconductor behavior, while steric modifications can tune its crystallinity and film-forming properties. These developments are particularly relevant to the current focus on material design for printed electronics.

Quality control and characterization of 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, as even minor impurities can significantly affect its optoelectronic performance. Standardized protocols have been established to ensure batch-to-batch consistency, which is essential for reproducible experimental results.

Looking forward, research on 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde and its derivatives continues to explore new frontiers. Current investigations focus on its potential in quantum computing materials, spin-based electronics, and as a building block for metal-organic frameworks with tailored electronic properties. These cutting-edge applications highlight the compound's versatility and its importance in advancing materials science innovation.

For researchers working with 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde, proper handling and storage are essential to maintain its stability. The compound should be stored under inert atmosphere at low temperatures to prevent degradation. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this material, including the use of appropriate personal protective equipment.

The scientific community continues to publish new findings about 4,4'-([1,1'-Biphenyl]-4,4'-diylbis(naphthalen-1-ylazanediyl))dibenzaldehyde, with recent studies appearing in high-impact journals focused on materials chemistry and nanotechnology. These publications contribute to a growing understanding of how molecular structure relates to function in π-conjugated systems, providing valuable insights for the design of future functional materials.